4-methyl-6-{4-[(pyridin-3-yl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine

• IUPAC Name: 4-methyl-6-[4-(pyridin-3-ylmethyl)piperazin-1-yl]-2-pyrrolidin-1-ylpyrimidine
• InChI: InChI=1S/C19H26N6/c1-16-13-18(22-19(21-16)25-7-2-3-8-25)24-11-9-23(10-12-24)15-17-5-4-6-20-14-17/h4-6,13-14H,2-3,7-12,15H2,1H3
• InChI Key: BYIVMKOHRMVFRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCCC2)N3CCN(CC3)CC4=CN=CC=C4
• Molecular Formula: C19H26N6
• Molecular Weight: 338.4 g/mol
• CAS No.: 2548989-35-9

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including the introduction of substituents at specific positions. Researchers have explored various synthetic routes to access it. Notably, the insertion of a piperazine unit in place of a 6-methylene chain has led to improved solubility and oral absorption.

Physical and Chemical Properties Analysis

• Solubility : The compound’s solubility varies depending on the substituents. The introduction of the piperazine unit has significantly improved its aqueous solubility.

Mechanism of Action

Target of Action

The primary target of this compound is tyrosine kinases . Tyrosine kinases are enzymes that can transfer a phosphate group from ATP to a protein in a cell. They play a significant role in the modulation of growth factor signals, which regulate cell proliferation and differentiation, and are implicated in the pathogenesis of several types of cancer .

Mode of Action

This compound specifically inhibits the activity of tyrosine kinases . It binds to an inactive Abelson tyrosine kinase domain characteristic for this gene through numerous hydrogen bonds, hydrophobic C–H…π and π…π interactions . This binding inhibits the kinase activity, leading to a decrease in cell proliferation and an increase in programmed cell death, or apoptosis .

Biochemical Pathways

The compound affects the PI3K/Akt signaling pathway , which is often deregulated in various types of tumors . By inhibiting tyrosine kinases, the compound prevents the activation of this pathway, thereby inhibiting the growth and proliferation of cancer cells .

Result of Action

The result of the compound’s action is the inhibition of cancer cell growth and proliferation . By inhibiting tyrosine kinases and preventing the activation of the PI3K/Akt signaling pathway, the compound induces apoptosis, or programmed cell death, in cancer cells .

Future Directions

: Read the full paper here : Learn more about the molecular design

Biochemical Analysis

Biochemical Properties

It is known that this compound can interact with various enzymes, proteins, and other biomolecules, influencing their function and participating in biochemical reactions .

Cellular Effects

It has been suggested that this compound may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is believed to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

It is important to consider the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of 4-methyl-6-{4-[(pyridin-3-yl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine vary with different dosages in animal models. Specific details about threshold effects, as well as any toxic or adverse effects at high doses, are not currently available .

Metabolic Pathways

It is likely that it interacts with various enzymes or cofactors, and may have effects on metabolic flux or metabolite levels .

Transport and Distribution

It is possible that it interacts with various transporters or binding proteins, and may have effects on its localization or accumulation .

Subcellular Localization

It may be directed to specific compartments or organelles by targeting signals or post-translational modifications .